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Compound Name: Biotin-Gastrin-1, human (1-17)

Cat. No.: B12387812

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gastrin, a peptide hormone, plays a crucial role in regulating gastric acid secretion and has
been implicated in the growth and proliferation of various cell types, including gastrointestinal
cancer cells.[1] The biological effects of gastrin are primarily mediated through the
cholecystokinin-2 receptor (CCK2R), a G-protein coupled receptor (GPCR).[1][2] To facilitate
the study of gastrin-CCK2R signaling and trafficking, biotinylated derivatives of gastrin, such as
Biotin-Gastrin-1, have been developed. This modification allows for sensitive and specific
detection and quantification using the high-affinity interaction between biotin and avidin or
streptavidin conjugates.[3]

This technical guide provides a comprehensive overview of the applications of Biotin-Gastrin-1
in cellular models. It details the key signaling pathways activated by this ligand, presents
guantitative data from relevant studies, and offers detailed protocols for essential experiments.
The information herein is intended to equip researchers, scientists, and drug development
professionals with the necessary knowledge to effectively utilize Biotin-Gastrin-1 as a tool to
investigate CCK2R biology and explore its therapeutic potential.

Core Concepts: The Role of Biotin-Gastrin-1

Biotin-Gastrin-1 is a biologically active peptide that serves as a valuable tool for studying the
cholecystokinin-2 receptor (CCK2R).[4] The biotin tag allows for a variety of experimental
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applications, including:

e Receptor Binding and Quantification: The high affinity of biotin for streptavidin can be used to
quantify receptor-ligand interactions in binding assays.

e Receptor Visualization and Trafficking: By using fluorescently labeled streptavidin, the
binding and internalization of the Biotin-Gastrin-1/CCK2R complex can be visualized in live

or fixed cells.

» Downstream Signaling Pathway Analysis: As a functional agonist, Biotin-Gastrin-1 can be
used to stimulate CCK2R and investigate the subsequent activation of intracellular signaling

cascades.

Quantitative Data Summary

While specific quantitative data for Biotin-Gastrin-1 is limited in publicly available literature, data
from its unmodified counterpart, Gastrin-17, and other gastrin analogs provide valuable insights
into its expected biological activity. The following tables summarize key quantitative parameters

for gastrin-induced cellular responses.

Table 1: Receptor Binding Affinity of Gastrin Analogs for CCK2R
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Ligand Cell Line Assay Type Kd (nM) IC50 (nM) Reference
) Saturation in the nM
Gastrin-17 A431-CCK2R o - [5]
Binding range
111In-DOTA-
MG11 Competition
o _ AR42] o - 1.04 +0.16 [6]
(Minigastrin Binding
analog)
) Competition
Pentagastrin A431-CCK2R o - 0.76 £0.11 [7]
Binding
Binding
CCK-8 - o 03-1 - [8]
Affinity
) Binding
Gastrin - o 03-1 - [8]
Affinity
Table 2: Potency of Gastrin Analogs in Functional Assays
Ligand Cell Type Assay EC50 Reference
i Concentration-
Porcine
. . dependent
Gastrin-17 Coronary NO Production ) 9]
increase from
Endothelial Cells
17.3-62.6%
Intracellular
) 1 nM (robust
Gastrin-17 RIE/CCK2R cells Ca2+ [10]
o response)
Mobilization
) ] Intracellular
Human Gastrin- Gastric 10 nmol/L
_ Ca2+ ) [11]
17 (hG17) Myofibroblasts o (responsive)
Mobilization
0.1 uM
) HT-29 (Colon o
Gastrin-17 PGE2 Release (significant [8]
Cancer Cells) )
increase)
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Signaling Pathways

Upon binding to the CCK2 receptor, Biotin-Gastrin-1 is expected to activate downstream
signaling pathways similar to those initiated by native gastrin. The primary pathways include
the activation of phospholipase C (PLC) leading to intracellular calcium mobilization, and the
activation of the mitogen-activated protein kinase (MAPK) cascade, specifically the extracellular
signal-regulated kinases 1 and 2 (ERK1/2).
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Biotin-Gastrin-1
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Cellular Responses
(Proliferation, Differentiation, etc.)

Start: Prepare Cells Expressing CCK2R

Incubate cells with a fixed concentration
of labeled ligand (e.g., 2°I-Gastrin)
and varying concentrations of unlabeled
competitor (e.g., Biotin-Gastrin-1)

Wash to remove unbound ligand

Measure bound labeled ligand
(e.g., using a gamma counter)

Analyze data to determine ICso
(concentration of competitor that inhibits
50% of specific binding)

End: Determine Ki (binding affinity)
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Start: Serum-starve CCK2R-expressing cells

Stimulate cells with varying concentrations
of Biotin-Gastrin-1 for a fixed time
(e.g., 5-15 minutes)

:

Lyse cells in RIPA buffer
containing phosphatase and protease inhibitors

v
Quantify total protein concentration
(e.g., BCA assay)
[Separate proteins by SDS-PAGE]

Transfer proteins to a PVDF membrane

:

Block membrane with 5% BSA or milk

:

Incubate with primary antibodies
(anti-phospho-ERK1/2 and anti-total-ERK1/2)

Incubate with HRP-conjugated
secondary antibody

:

Detect chemiluminescence and
guantify band intensities

End: Determine dose-response of
ERK1/2 phosphorylation
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Start: Plate CCK2R-expressing cells
in a black-walled, clear-bottom 96-well plate

Load cells with a calcium-sensitive fluorescent dye
(e.g., Fluo-4 AM)

'

Incubate to allow for de-esterification of the dye

'

Measure baseline fluorescence using
a fluorescence plate reader

'

Inject varying concentrations of
Biotin-Gastrin-1 and immediately
begin kinetic fluorescence reading

'

Gecord the change in fluorescence intensity over tima

'

Gnalyze the peak fluorescence response)

to determine the ECso

End: Characterize calcium mobilization
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Start: Incubate CCK2R-expressing cells
with Biotin-Gastrin-1 at 4°C to allow binding
without internalization

Warm cells to 37°C to initiate internalization

l

At various time points, stop internalization
by returning cells to 4°C

l

Treat cells with a membrane-impermeable
reducing agent (e.g., glutathione) to cleave
biotin from non-internalized receptors

Lyse cells

Gerform streptavidin pull-down to isolata

internalized (biotinylated) receptors

l

by Western blotting for CCK2R

Gnalyze the amount of internalized recepto)

End: Determine the rate of receptor internalization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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